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Compound of Interest

Compound Name:
TRIS(TRIMETHYLSILYLMETHYL)

PHOSPHINE

Cat. No.: B096055 Get Quote

Technical Support Center:
Tris(trimethylsilylmethyl)phosphine
This guide provides essential information for researchers, scientists, and drug development

professionals on the stability, handling, and troubleshooting of

tris(trimethylsilylmethyl)phosphine [P(CH₂SiMe₃)₃].

Frequently Asked Questions (FAQs)
Q1: What is tris(trimethylsilylmethyl)phosphine and what are its primary stability concerns?

Tris(trimethylsilylmethyl)phosphine (CAS No. 18077-42-4) is an organophosphorus

compound used in organic synthesis and coordination chemistry.[1] Its primary stability concern

is its pyrophoric nature; it is extremely reactive and may ignite spontaneously upon contact with

air.[2] It is also highly sensitive to moisture and water, reacting rapidly.[2]

Q2: How should I properly store this reagent?

The reagent must be stored under a dry, inert atmosphere, such as nitrogen or argon, in a

tightly sealed container.[3][4] Storage should be in a cool, well-ventilated area, away from heat

sources, open flames, and incompatible materials like oxidizers, acids, and alcohols.[3] Many

suppliers recommend refrigeration (2-8°C).
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Q3: What are the visual signs of decomposition?

The pure compound is a white solid.[5] Signs of decomposition or contamination can include

discoloration, clumping, or the presence of an oily or liquid phase, which may indicate

hydrolysis or oxidation. Any deviation from a free-flowing white solid should be treated with

caution.

Q4: Can I handle this reagent on the benchtop?

No. Due to its pyrophoric nature, tris(trimethylsilylmethyl)phosphine must never be handled

on an open benchtop.[2][4] All manipulations must be performed using strict air-free

techniques, either inside an inert atmosphere glovebox or by using Schlenk line techniques for

transfers as a solution.[4][6]

Q5: What are the products of decomposition if the reagent is exposed to air or moisture?

Exposure to oxygen will lead to the formation of tris(trimethylsilylmethyl)phosphine oxide

(O=P(CH₂SiMe₃)₃). Reaction with water (hydrolysis) is expected to produce phosphine gas

(PH₃), which is toxic and pyrophoric itself, and trimethylsilylmethanol (HOCH₂SiMe₃).

Q6: How do I safely quench and dispose of the reagent and contaminated materials?

All excess reagent and contaminated apparatus must be quenched cautiously.[7] This should

be done under an inert atmosphere in a well-ventilated fume hood.[7] The material should be

diluted with an inert, high-boiling solvent (e.g., toluene or hexane). A dilute solution of a proton

source, such as isopropanol or ethanol, in the same solvent should be added dropwise with

cooling and stirring.[7] After the initial vigorous reaction subsides, water can be added slowly,

followed by a bleach solution to oxidize any remaining phosphine species.[7]

Troubleshooting Guide
Problem: My reaction is failing or giving very low yields.

This is a common issue stemming from reagent deactivation or improper technique. Use the

following logical workflow to diagnose the problem.
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Reaction Failure / Low Yield

Verify Inert Atmosphere
(O₂, H₂O < 1 ppm)

 Is atmosphere pristine? 

Check Reagent Quality
(Appearance, 31P NMR)

 Yes 

Solution:
Improve Schlenk/Glovebox Technique.
Purge lines, dry glassware thoroughly.

 No 

Check Solvent Purity
(Anhydrous, Degassed)

 Yes 

Solution:
Use a fresh bottle of reagent or

purify by sublimation/recrystallization.

 No 

Verify Temperature Control
(Addition, Reflux)

 Yes 

Solution:
Use freshly purified solvent from a still

or a commercial solvent purification system.

 No 

Solution:
Calibrate thermocouple/thermometer.

Ensure proper flask immersion.

 No 

Click to download full resolution via product page

Caption: Troubleshooting logic for reaction failures.

Problem: I see an unexpected peak around +30 to +50 ppm in my ³¹P NMR spectrum.

A peak in this region typically indicates the formation of the corresponding phosphine oxide,

O=P(CH₂SiMe₃)₃. This is a clear sign that your reagent or reaction mixture has been exposed
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to trace amounts of oxygen. Review your inert atmosphere techniques and ensure all solvents

and reagents are rigorously deoxygenated.

Data Presentation
Table 1: Physical and Safety Properties of Tris(trimethylsilylmethyl)phosphine

Property Value Reference(s)

CAS Number 18077-42-4 [5]

Molecular Formula C₁₂H₃₃PSi₃ [1][5]

Molecular Weight 292.62 g/mol [1][5]

Appearance White solid [5]

Melting Point 66-70 °C [5]

Boiling Point 292.8 °C @ 760 mmHg [5]

Flash Point 130.9 °C [5]

Key Hazards

Pyrophoric (ignites in air),

water-reactive, toxic upon

hydrolysis.

[2][4][8]

Table 2: Recommended Storage and Handling Conditions
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Condition Specification Rationale

Atmosphere Dry Nitrogen or Argon

Prevents reaction with

atmospheric oxygen and

moisture.[3]

Container
Tightly sealed container with

PTFE-lined septa.

Ensures an airtight seal to

maintain inert atmosphere.[4]

Temperature 2-8 °C (Refrigerated)

Reduces vapor pressure and

slows potential decomposition

pathways.

Handling Area
Inert atmosphere glovebox or

Schlenk line.

Absolutely required to prevent

exposure to air.[4][6]

PPE

Flame-resistant lab coat,

safety goggles/face shield,

nitrile gloves under neoprene

or leather gloves.

Protects against fire, splashes,

and chemical exposure.[2][3]

[8]

Experimental Protocols
Protocol 1: Synthesis of Tris(trimethylsilylmethyl)phosphine

This protocol is based on the reaction of a lithium salt with phosphorus trichloride.[1] All steps

must be performed under a strict inert atmosphere using oven-dried glassware.
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Start: Oven-dried Schlenk Flask
under Argon Atmosphere

1. Prepare Trimethylsilylmethyl Lithium:
- Dissolve (CH₃)₃SiCH₂Cl in dry ether.

- Cool to -78°C.
- Add n-BuLi dropwise, stir for 2h.

3. Reaction:
- Slowly add the LiCH₂Si(CH₃)₃ solution

to the PCl₃ solution via cannula.
- Maintain temperature at -78°C.

2. Prepare PCl₃ Solution:
- In a separate flask, dissolve PCl₃ (0.33 eq)

in dry ether.
- Cool to -78°C.

4. Warm and Quench:
- Allow mixture to warm slowly to RT overnight.

- Quench reaction with sat. NH₄Cl (aq).

5. Workup:
- Separate organic layer.

- Extract aqueous layer with ether.
- Combine organic layers, dry over MgSO₄.

6. Purification:
- Filter and remove solvent under vacuum.

- Purify crude solid by sublimation or
recrystallization from a non-polar solvent.

Product: P(CH₂SiMe₃)₃
(White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of tris(trimethylsilylmethyl)phosphine.
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Protocol 2: Safe Handling and Transfer Workflow (as a solution)

This workflow outlines the safe transfer of the reagent from a storage bottle to a reaction flask

using Schlenk line techniques.

Inside Fume Hood

1. Don PPE
(FR Coat, Goggles,

Double Gloves)

2. Prepare Schlenk Line
(Inert gas flow)

3. Secure Reagent Bottle
& Add Anhydrous Solvent

via Syringe to Dissolve

4. Transfer Solution
via Double-Tipped Cannula

to Reaction Flask

5. Remove Cannula
& Replace Septa

6. Safely Quench
Residuals & Needles

Click to download full resolution via product page

Caption: Safe transfer workflow using Schlenk techniques.

Chemical Pathways
Decomposition Pathways of Tris(trimethylsilylmethyl)phosphine

The primary modes of decomposition involve reaction with atmospheric oxygen and water.

These reactions are highly exothermic and can lead to ignition.

P(CH₂SiMe₃)₃
Tris(trimethylsilylmethyl)phosphine

O=P(CH₂SiMe₃)₃
Phosphine Oxide

PH₃ (Toxic Gas) +
3x HOCH₂SiMe₃

O₂ (Air)

Oxidation

H₂O (Moisture)

Hydrolysis

Click to download full resolution via product page
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Caption: Decomposition pathways via oxidation and hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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